Cas no 2138287-38-2 (4-cyclopropyl-1-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid)
4-cyclopropyl-1-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-cyclopropyl-1-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
- EN300-1077511
- 2138287-38-2
-
- Inchi: 1S/C12H16N2O3/c1-7(2)5-14-6-13-10(8-3-4-8)9(11(14)15)12(16)17/h6-8H,3-5H2,1-2H3,(H,16,17)
- InChI Key: DZMGAWJLDAGSHO-UHFFFAOYSA-N
- SMILES: O=C1C(C(=O)O)=C(C2CC2)N=CN1CC(C)C
Computed Properties
- Exact Mass: 236.11609238g/mol
- Monoisotopic Mass: 236.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 70Ų
4-cyclopropyl-1-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1077511-0.05g |
4-cyclopropyl-1-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid |
2138287-38-2 | 95% | 0.05g |
$660.0 | 2023-10-28 | |
| Enamine | EN300-1077511-0.1g |
4-cyclopropyl-1-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid |
2138287-38-2 | 95% | 0.1g |
$691.0 | 2023-10-28 | |
| Enamine | EN300-1077511-0.25g |
4-cyclopropyl-1-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid |
2138287-38-2 | 95% | 0.25g |
$723.0 | 2023-10-28 | |
| Enamine | EN300-1077511-0.5g |
4-cyclopropyl-1-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid |
2138287-38-2 | 95% | 0.5g |
$754.0 | 2023-10-28 | |
| Enamine | EN300-1077511-1.0g |
4-cyclopropyl-1-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid |
2138287-38-2 | 1g |
$785.0 | 2023-06-10 | ||
| Enamine | EN300-1077511-2.5g |
4-cyclopropyl-1-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid |
2138287-38-2 | 95% | 2.5g |
$1539.0 | 2023-10-28 | |
| Enamine | EN300-1077511-5.0g |
4-cyclopropyl-1-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid |
2138287-38-2 | 5g |
$2277.0 | 2023-06-10 | ||
| Enamine | EN300-1077511-10.0g |
4-cyclopropyl-1-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid |
2138287-38-2 | 10g |
$3376.0 | 2023-06-10 | ||
| Enamine | EN300-1077511-1g |
4-cyclopropyl-1-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid |
2138287-38-2 | 95% | 1g |
$785.0 | 2023-10-28 | |
| Enamine | EN300-1077511-5g |
4-cyclopropyl-1-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid |
2138287-38-2 | 95% | 5g |
$2277.0 | 2023-10-28 |
4-cyclopropyl-1-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 4-cyclopropyl-1-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
4-Cyclopropyl-1-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic Acid: A Comprehensive Overview
4-Cyclopropyl-1-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 2138287-38-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.
The molecular structure of 4-cyclopropyl-1-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid is characterized by a cyclopropyl group and an isobutyl substituent attached to the pyrimidine ring. These functional groups contribute to the compound's stability and bioavailability, making it a promising candidate for further pharmaceutical development. Recent studies have highlighted the importance of these structural elements in modulating the compound's biological activity and pharmacokinetic properties.
In terms of its chemical synthesis, 4-cyclopropyl-1-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid can be prepared through a series of well-defined reactions. The synthesis typically involves the condensation of a suitable cyclopropyl-containing reagent with an isobutyl-substituted amine, followed by cyclization and oxidation steps to form the pyrimidine ring. This synthetic route has been optimized to achieve high yields and purity, facilitating large-scale production for preclinical and clinical studies.
One of the key areas of research involving 4-cyclopropyl-1-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid is its potential as an antiviral agent. Studies have shown that this compound exhibits potent inhibitory activity against various viral strains, including influenza and herpes simplex viruses. The mechanism of action is believed to involve the disruption of viral replication processes, particularly by interfering with viral RNA synthesis. This makes it a valuable candidate for the development of new antiviral therapies.
Beyond its antiviral properties, 4-cyclopropyl-1-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can inhibit the growth of several types of cancer cells, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to induce apoptosis and cell cycle arrest in tumor cells. These findings suggest that 4-cyclopropyl-1-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid could be developed into a novel chemotherapeutic agent.
The pharmacokinetic profile of 4-cyclopropyl-1-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid has been extensively studied to ensure its suitability for therapeutic use. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are crucial factors for effective drug delivery and sustained therapeutic effects.
In addition to its therapeutic potential, 4-cyclopropyl-1-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid has been investigated for its safety profile. Toxicological studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. These findings provide a strong foundation for advancing this compound into clinical trials.
The future development of 4-cyclopropyl-1-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid will likely focus on optimizing its formulation and delivery methods to enhance its efficacy and reduce potential side effects. Ongoing research aims to identify synergistic combinations with other drugs to broaden its therapeutic applications. Additionally, efforts are being made to explore new indications where this compound may offer unique benefits.
In conclusion, 4-cyclopropyl-1-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 2138287-38-2) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further development as a novel therapeutic agent. As research continues to advance our understanding of this compound's mechanisms and applications, it holds significant potential to contribute to the treatment of various diseases.
2138287-38-2 (4-cyclopropyl-1-(2-methylpropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)